2-(5-fluoro-4-methoxy-1-methyl-1H-indol-3-yl)acetic acid

• Molecular Formula: C12H12FNO3
• Molecular Weight: 237.23 g/mol
• IUPAC Name: 2-(5-fluoro-4-methoxy-1-methylindol-3-yl)acetic acid
• InChI: InChI=1S/C12H12FNO3/c1-14-6-7(5-10(15)16)11-9(14)4-3-8(13)12(11)17-2/h3-4,6H,5H2,1-2H3,(H,15,16)
• InChI Key: PKGOAWOLTZWGDU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C=CC(=C2OC)F)CC(=O)O

Description

2-(5-fluoro-4-methoxy-1-methyl-1H-indol-3-yl)acetic acid is a useful research compound. Its molecular formula is C12H12FNO3 and its molecular weight is 237.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of compound 34-3 (1 g, 4.78 mmol), KOH (1 g, 19.14 mmol), MeI (2.7 g, 19.14 mmol) in DMF (20 mL) was stirred at room temperature for 2 h. Water (50 mL) and ethyl acetate (50 mL) were added to the mixture. The organic layer was separated and the aqueous layer was extracted with ethyl acetate (3×30 mL). The organic layers were combined, dried over MgSO4, filtered, and evaporated to afford crude product (600 mg). To this crude product was added methanol (10 mL) and NaOH aq. (2 N, 8 mL) and then the reaction mixture was stirred and refluxed for 1 h. The mixture was allowed to cool to room temperature and neutralized with hydrochloric acid to pH=7 before it was extracted with ethyl acetate (2×30 mL). The organic layers were combined, dried over MgSO4, filtered, and concentrated under reduce pressure to afford 34-4 (250 mg, 85%) as yellow oil. LRMS: calc 237.2 and found: 238.1 [M+1].